1-(3-Aminophenyl)-2,2-difluoroethan-1-one hydrochloride

• IUPAC Name: 1-(3-aminophenyl)-2,2-difluoroethanone;hydrochloride
• InChI: InChI=1S/C8H7F2NO.ClH/c9-8(10)7(12)5-2-1-3-6(11)4-5;/h1-4,8H,11H2;1H
• InChI Key: KBRAMYLPVCQWIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C(=O)C(F)F.Cl
• Molecular Formula: C8H8ClF2NO
• Molecular Weight: 207.60 g/mol

Description

1-(3-Aminophenyl)-2,2-difluoroethan-1-one hydrochloride is a chemical compound that is commonly used in scientific research. It is also known as DFE, and its chemical formula is C8H8F2NO.HCl. This compound is used in various scientific experiments due to its unique properties.

Scientific Research Applications

• Polyimide Synthesis : A study by Yin et al. (2005) focused on synthesizing novel fluorinated aromatic diamine monomers, closely related to the compound , for creating new fluorine-containing polyimides. These polyimides exhibited good solubility in various organic solvents and had excellent thermal stability, mechanical properties, and high-temperature resistance, making them suitable for advanced materials applications (Yin et al., 2005).

• Optical and Dielectric Properties : Jang et al. (2007) investigated the impact of internal linkage groups of fluorinated diamine, similar to the compound of interest, on the optical and dielectric properties of polyimide thin films. These films exhibited favorable properties such as high thermal stability, low color intensity, and good dielectric constants, indicating potential use in electronics and photonics (Jang et al., 2007).

• Antitumor Activity : In a study by Isakhanyan et al. (2016), derivatives of aminophenyl-propan-1-ol hydrochlorides, structurally related to the compound , were synthesized and tested for antitumor activity. This highlights the potential of such compounds in pharmacological and medicinal research, specifically in cancer therapy (Isakhanyan et al., 2016).

• Luminescence Applications : Gangan et al. (2015) explored the synthesis and photophysical properties of europium complexes based on aminophenyl-based polyfluorinated β-diketonates. The study demonstrated that these complexes could be utilized in high-performance luminescence applications, indicating their potential in materials science and photonic technologies (Gangan et al., 2015).

• Water-Soluble Photoinitiator : Zeng Zhi-ming (2003) synthesized 1-(4-Aminophenyl)-2-diethylamino-1-propanone hydrochloride, a structurally related compound, as a new water-soluble photoinitiator. This indicates potential applications in the field of polymer chemistry and photopolymerization processes (Zeng Zhi-ming, 2003).

• Gold Electrode Modification : Lyskawa and Bélanger (2006) demonstrated the electrochemical grafting of aminophenyl groups onto the surface of a gold electrode. Such methodologies could be pivotal in electrochemistry and sensor technology, particularly in developing sensitive and specific biosensors (Lyskawa and Bélanger, 2006).